Cas no 554451-12-6 (methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate)

Methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate is a chiral cyclopentane derivative featuring both a tert-butoxycarbonyl (Boc) protected amine and a methyl ester functional group. Its stereospecific (1S,3R) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for the construction of complex bioactive molecules. The Boc group enhances stability during synthetic manipulations, while the methyl ester offers versatility for further derivatization. This compound is particularly useful in pharmaceutical research, where its rigid cyclopentane scaffold can contribute to conformational control in drug design. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for peptidomimetics and other stereochemically demanding applications.
methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate structure
554451-12-6 structure
Product Name:methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
CAS No:554451-12-6
MF:C12H21NO4
MW:243.29944396019
CID:1067508
PubChem ID:18453419
Update Time:2025-10-30

methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (1S,3R)-Methyl 3-[(tert-butoxycarbonyl)-amino]cyclopentanecarboxylate
    • (1S,3R)-3-[(tert-butyloxycarbonyl)amino]cyclohexanecarboxylic acid
    • (1S,3R)-3-tert-butoxycarbonylamino-cyclopentanecarboxylic acid methyl este
    • (1S,3R)-methyl 3-N-BOC-aminocyclopentane-1-carboxylate
    • (1S,3R)-N-butoxycarbonyl-3-aminocyclohexanecarboxylic acid
    • cis-3-((tert-butoxycarbonyl)amino)cyclohexane-carboxylic acid
    • cis-3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylate
    • CYCLOPENTANOL,3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-,(1S,3R)
    • methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
    • CS-0058056
    • methyl (1S,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylate
    • methyl cis-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
    • (1S,3R)-Methyl3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
    • AKOS015994468
    • (1S,3R)-methyl 3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylate
    • PS-1011
    • SS-4386
    • (1S,3R)-Methyl 3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate
    • AKOS016340314
    • SCHEMBL648703
    • 554451-12-6
    • Inchi: 1S/C12H21NO4/c1-12(2,3)17-11(15)13-9-6-5-8(7-9)10(14)16-4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9+/m0/s1
    • InChI Key: ZZGMDDXYOHHJMT-DTWKUNHWSA-N
    • SMILES: O(C)C([C@H]1CC[C@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 243.14700
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63000
  • LogP: 2.24370

methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
SS-4386-1MG
(1S,3R)-methyl 3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylate
554451-12-6 >97%
1mg
£37.00 2023-09-09
Key Organics Ltd
SS-4386-5MG
(1S,3R)-methyl 3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylate
554451-12-6 >97%
5mg
£46.00 2023-09-09
Key Organics Ltd
SS-4386-10MG
(1S,3R)-methyl 3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylate
554451-12-6 >97%
10mg
£63.00 2023-09-09
Key Organics Ltd
SS-4386-20MG
(1S,3R)-methyl 3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylate
554451-12-6 >97%
20mg
£76.00 2023-04-19
Key Organics Ltd
SS-4386-0.5G
(1S,3R)-methyl 3-[(tert-butoxycarbonyl)amino]cyclopentanecarboxylate
554451-12-6 >97%
0.5g
£660.00 2023-09-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ8295-100MG
methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
554451-12-6 95%
100MG
¥ 1,280.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ8295-250MG
methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
554451-12-6 95%
250MG
¥ 2,052.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ8295-500MG
methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
554451-12-6 95%
500MG
¥ 3,418.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ8295-1G
methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
554451-12-6 95%
1g
¥ 5,121.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ8295-5G
methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate
554451-12-6 95%
5g
¥ 15,364.00 2023-04-13

methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Production Method

methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate Related Literature

Additional information on methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate

Professional Introduction to Methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 554451-12-6)

Methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate, a compound with the CAS number 554451-12-6, is a significant molecule in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its chiral cyclopentane core and protective groups, has garnered attention for its potential applications in drug development and synthetic chemistry.

The structural motif of this compound, particularly the presence of a tert-butoxy carbonyl group and an amino substituent, makes it a valuable intermediate in the synthesis of more complex molecules. The stereochemistry at the 1S and 3R positions provides a precise three-dimensional arrangement that is often crucial for biological activity. This feature is particularly relevant in the design of enantiomerically pure drugs, where the spatial configuration of atoms can significantly influence efficacy and selectivity.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can facilitate asymmetric synthesis. Methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate has been explored as a building block in such contexts. Its stability under various reaction conditions and its compatibility with multiple synthetic methodologies make it a versatile choice for chemists working on complex molecular architectures.

The tert-butoxy carbonyl group serves as an effective protecting group for carboxylic acids, allowing for selective reactions at other functional sites. This property is particularly useful in multi-step syntheses where orthogonal functionalization is required. Additionally, the amino group can be further modified through various chemical transformations, such as coupling reactions or deprotection steps, providing flexibility in downstream applications.

Recent research has highlighted the utility of this compound in the synthesis of bioactive molecules. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The chiral environment provided by the cyclopentane ring is believed to enhance binding affinity and specificity to biological targets.

The pharmaceutical industry has shown particular interest in developing drugs with improved pharmacokinetic profiles. Methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate can be incorporated into drug candidates to enhance solubility or to modulate metabolic clearance. Its structural features allow for optimization through computational modeling and experimental screening, making it a valuable asset in drug discovery pipelines.

In synthetic organic chemistry, this compound serves as a precursor for more complex structures through various transformations. For example, it can be used to construct polycyclic frameworks or to introduce specific stereochemical elements into larger molecules. The ability to precisely control reactivity and selectivity at multiple points in the synthesis makes it an indispensable tool for medicinal chemists.

The use of computational methods has further expanded the applications of Methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate. Molecular modeling studies have demonstrated its potential as a scaffold for drug-like molecules by predicting interactions with biological targets. These studies often involve docking simulations and virtual screening, which rely on accurate structural representations provided by this compound.

In conclusion, Methyl (1S,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate (CAS No. 554451-12-6) is a multifaceted compound with significant implications in pharmaceutical chemistry and biomedicine. Its unique structural features and reactivity make it a valuable intermediate in drug development and synthetic chemistry. As research continues to uncover new applications for this molecule, its importance in advancing chemical biology and medicinal chemistry is likely to grow.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.